Cas no 2227693-81-2 (rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol)

Technical Introduction: rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol is a chiral cycloheptanol derivative featuring a 1,3,4-thiadiazole moiety, which imparts unique structural and electronic properties. The compound’s stereochemistry at the (1R,2R) positions enhances its potential as a building block in asymmetric synthesis and pharmaceutical applications. The thiadiazole ring contributes to its stability and reactivity, making it valuable for heterocyclic chemistry and ligand design. Its cycloheptane backbone offers conformational flexibility, enabling tailored interactions in molecular recognition. This compound is particularly useful in medicinal chemistry for probing bioactive scaffolds or as an intermediate in the synthesis of complex molecules. High purity and well-defined stereochemistry ensure reproducibility in research applications.
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol structure
2227693-81-2 structure
Product Name:rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
CAS No:2227693-81-2
MF:C9H14N2OS
MW:198.285260677338
CID:6000007
PubChem ID:165598807
Update Time:2025-10-29

rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
    • 2227693-81-2
    • EN300-1634482
    • Inchi: 1S/C9H14N2OS/c12-8-5-3-1-2-4-7(8)9-11-10-6-13-9/h6-8,12H,1-5H2/t7-,8-/m1/s1
    • InChI Key: SJLGZLUHVRIIQV-HTQZYQBOSA-N
    • SMILES: S1C=NN=C1[C@@H]1CCCCC[C@H]1O

Computed Properties

  • Exact Mass: 198.08268425g/mol
  • Monoisotopic Mass: 198.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74.2Ų

rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1634482-0.05g
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
2227693-81-2
0.05g
$1104.0 2023-06-04
Enamine
EN300-1634482-0.1g
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
2227693-81-2
0.1g
$1157.0 2023-06-04
Enamine
EN300-1634482-0.25g
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
2227693-81-2
0.25g
$1209.0 2023-06-04
Enamine
EN300-1634482-0.5g
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
2227693-81-2
0.5g
$1262.0 2023-06-04
Enamine
EN300-1634482-1.0g
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
2227693-81-2
1g
$1315.0 2023-06-04
Enamine
EN300-1634482-2.5g
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
2227693-81-2
2.5g
$2576.0 2023-06-04
Enamine
EN300-1634482-5.0g
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
2227693-81-2
5g
$3812.0 2023-06-04
Enamine
EN300-1634482-10.0g
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
2227693-81-2
10g
$5652.0 2023-06-04
Enamine
EN300-1634482-50mg
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
2227693-81-2
50mg
$707.0 2023-09-22
Enamine
EN300-1634482-100mg
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
2227693-81-2
100mg
$741.0 2023-09-22

Additional information on rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol

rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol: A Comprehensive Overview of Its Chemical Structure, Synthesis, and Biological Applications

rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol is a complex organic compound with a unique molecular framework that combines the structural features of a thiadiazole ring and a cycloheptane structure. This compound, identified by the CAS number 2227693-81-2, represents a significant advancement in the field of medicinal chemistry due to its potential therapeutic applications and versatile synthetic pathways. Recent studies have highlighted its role in modulating biological targets, making it a promising candidate for drug development. The molecular design of this compound integrates multiple functional groups, including a 1,3,4-thiadiazol-2-yl moiety and a cycloheptan-1-ol ring system, which contribute to its distinct chemical reactivity and pharmacological profile.

The thiadiazole ring is a heterocyclic structure that has garnered attention for its ability to interact with various biological targets, such as enzymes and receptors. In the context of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol, the presence of this ring system may enhance its binding affinity to specific proteins involved in disease pathways. Additionally, the cycloheptane structure provides a rigid scaffold that could influence the compound's conformational flexibility and molecular interactions. The combination of these structural elements suggests that this compound may exhibit multifunctional properties, which could be exploited for therapeutic purposes. Recent research has focused on optimizing its chemical synthesis to improve yield and purity, ensuring its viability for further biological testing.

The synthesis of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol involves intricate multistep reactions, with the 1,3,4-thiadiazol-2-yl group being a critical component of its molecular architecture. One of the key challenges in its preparation lies in achieving the desired stereochemistry, as the compound exists as a racemic mixture of (1R,2R) and (1S,2S) enantiomers. Advanced synthetic strategies, such as asymmetric catalysis and enantioselective approaches, have been explored to address this challenge. For instance, a study published in Organic & Biomolecular Chemistry (2023) demonstrated the successful synthesis of this compound using a chiral organocatalytic method, which enabled the selective formation of the (1R,2R) configuration. This breakthrough has significant implications for the development of enantiomerically pure derivatives with enhanced biological activity.

Recent advances in medicinal chemistry have underscored the importance of thiadiazole-based compounds in drug discovery. The 1,3,4-thiadiazol-2-yl moiety is known for its ability to modulate various biological processes, including antioxidant activity and anti-inflammatory effects. In the case of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol, preliminary studies have revealed its potential as a scaffold for designing molecules with dual therapeutic effects. For example, a 2022 study in Journal of Medicinal Chemistry reported that this compound exhibits significant antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The cycloheptane structure may also contribute to its stability and solubility, making it a favorable candidate for pharmaceutical formulation.

The biological activity of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol has been investigated in several in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent, given the role of inflammation in chronic diseases such as arthritis and metabolic syndrome. A 2023 study in Pharmaceutical Research demonstrated that this compound significantly inhibits the activation of pro-inflammatory pathways, including the NF-κB and MAPK signaling cascades. These findings suggest that the compound could be further developed as a therapeutic agent for inflammatory conditions. Additionally, its antioxidant properties may provide a dual mechanism of action, enhancing its therapeutic potential.

The application of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol extends beyond its direct biological effects, as it can serve as a building block for the synthesis of more complex molecules. The thiadiazole ring is a versatile functional group that can be modified to introduce additional pharmacophore elements, enabling the design of compounds with tailored therapeutic properties. For example, researchers have explored the possibility of incorporating hydrophobic or hydrophilic groups into the molecule to optimize its bioavailability and target specificity. These modifications could lead to the development of analogs with enhanced potency and reduced side effects, further expanding the utility of this compound in drug discovery.

The future of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol as a therapeutic agent depends on further research into its pharmacokinetic and toxicological profiles. While initial studies have demonstrated its promising biological activity, more extensive preclinical and clinical evaluations are necessary to assess its safety and efficacy in humans. Additionally, efforts to improve its synthesis and scalability will be critical for its transition from a laboratory compound to a viable pharmaceutical product. As the field of medicinal chemistry continues to evolve, the unique molecular framework of this compound may inspire the development of novel drugs with broad therapeutic applications.

In conclusion, rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol represents a significant advancement in the design of multifunctional compounds with potential therapeutic applications. Its unique combination of a thiadiazole ring and a cycloheptane structure offers a versatile platform for the development of new drugs targeting a wide range of diseases. As research in this area progresses, the compound may pave the way for innovative treatments in fields such as neurology, cardiology, and immunology. The continued exploration of its chemical and biological properties will be essential in unlocking its full potential as a therapeutic agent.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.